Cas no 1077-11-8 (Benzeneethanaminium,N,N,N-trimethyl-, iodide (1:1))

• Product Name: Benzeneethanaminium,N,N,N-trimethyl-, iodide (1:1)
• CAS No: 1077-11-8
• MF: C₁₁H₁₈IN
• MW: 291.171795368195
• CID: 187777
• PubChem ID: 14107
• Update Time: 2025-04-19

Benzeneethanaminium,N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanaminium,N,N,N-trimethyl-, iodide (1:1)
• trimethyl(2-phenylethyl)azanium,iodide
• 2-Phenyl-ethyl-trimethylammonium-iodid
• AMMONIUM, PHENETHYLTRIMETHYL-, IODIDE
• Ammonium, trimethylphenethyl-, iodide
• Benzeneethanaminium,N,N-trimethyl-, iodide
• NSC1848
• Phenethyl-trimethylammonium Iodid
• Phenethyl-trimethylammonium iodide
• SureCN8978030
• trimethyl(phenethyl)ammonium iodide
• Trimethyl-phenaethyl-ammonium, Jodid
• trimethyl-phenethyl-ammonium, iodide
• DTXSID80910496
• NSC42282
• beta-Phenylethyl-trimethylammonium iodide
• N,N,N-Trimethyl-2-phenylethan-1-aminium iodide
• SCHEMBL8978030
• 3NQK3F99HH
• Trimethylphenethylammonium iodide
• CHEMBL1973143
• 1077-11-8
• NSC 42282
• NSC-42282
• NSC 1848
• Benzeneethanaminium, N,N,N-trimethyl-, iodide (1:1)
• NSC-1848
• Benzeneethanaminium, N,N,N-trimethyl-, iodide

• Inchi： 1S/C11H18N.HI/c1-12(2,3)10-9-11-7-5-4-6-8-11;/h4-8H,9-10H2,1-3H3;1H/q+1;/p-1
• InChI Key： OFZAYFUSFITYES-UHFFFAOYSA-M
• SMILES： [I-].[N+](C)(C)(C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 164.14404
• Monoisotopic Mass: 291.048393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0
• LogP: -1.06070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines